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Compound of Interest

Compound Name: 2-Ethoxyhexanoic acid

Cat. No.: B12288228

Get Quote

This guide outlines the authoritative disposal and handling procedures for 2-Ethoxyhexanoic
acid (CAS: 100249-59-0).

Critical Distinction: Do not confuse this chemical with the common industrial solvent 2-

Ethylhexanoic acid (CAS: 149-57-5). While structurally related, 2-Ethoxyhexanoic acid
contains an ether linkage at the

-position, which introduces specific stability and toxicity considerations (potential peroxide
formation and reproductive toxicity structural alerts).

Part 1: Chemical Profile & Hazard Assessment
Before disposal, you must characterize the waste to ensure compatibility with waste streams.
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Feature Specification Operational Implication

Chemical Name 2-Ethoxyhexanoic acid
Verify CAS: 100249-59-0

before mixing.[1]

Functional Groups
Carboxylic Acid (-COOH)Ether

(-O-)

Acidic & Combustible.

Potential for peroxide

formation upon prolonged

storage (though lower risk than

simple ethers).

Acidity (pKa) ~3.5 - 4.5 (Estimated)

Corrosive. Incompatible with

strong bases (exothermic

reaction) and cyanides

(generates HCN gas).

Toxicity Class High Alert (Structural)

Treat as a Reproductive Toxin.

Structurally similar to 2-

methoxyacetic acid (known

reprotoxin) and 2-

ethylhexanoic acid (Repr. 1B).

Physical State
Liquid (Colorless to pale

yellow)

Requires secondary

containment during transport.

Part 2: Pre-Disposal Handling & Segregation
Personal Protective Equipment (PPE)
Due to the structural alert for reproductive toxicity, standard lab PPE is insufficient.

Respiratory: Handle only in a certified chemical fume hood.

Skin: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Neoprene or extended-cuff Nitrile (minimum 8 mil) to prevent permeation of

the lipophilic acid.
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Eyes: Chemical splash goggles (ANSI Z87.1).

Waste Segregation Rules
Strict segregation prevents immediate accidents (fires/explosions) and downstream regulatory

violations.

DO NOT MIX WITH:

Oxidizers (e.g., Nitric acid, Peroxides): Risk of violent oxidation of the ether moiety.

Strong Bases (e.g., Sodium Hydroxide): Causes rapid exothermic neutralization; may

pressurize waste containers.

Reactive Metals (e.g., Sodium, Magnesium): Generates flammable hydrogen gas.

COMPATIBLE WITH:

Non-halogenated organic solvents (e.g., Acetone, Ethyl Acetate, Ethanol) – if destined for

fuel blending/incineration.

Part 3: Disposal Protocols
Scenario A: Routine Liquid Waste (Pure or Solution)
Primary Disposal Route: High-Temperature Incineration.

Container Selection: Use a chemically resistant HDPE (High-Density Polyethylene) or Glass

carboy. Avoid metal containers due to corrosion risk.

pH Adjustment (Optional but Recommended):

Note: Most commercial waste vendors accept acidic organic waste without neutralization.

However, if your facility requires neutral pH for specific streams:

Procedure: Slowly add the acid to a stirred, dilute solution of Sodium Bicarbonate (

) in an ice bath. Caution: This generates

gas.[2] Wait for bubbling to cease before transferring to waste.
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Labeling:

Label clearly as: "Hazardous Waste - Organic Acid, Toxic (Potential Reprotoxin)".

List constituents: "2-Ethoxyhexanoic acid, [Solvent Name]".

Mark hazards: Flammable, Corrosive.

Scenario B: Solid Waste (Contaminated PPE/Wipes)
Collection: Place all contaminated gloves, wipes, and weighing boats into a yellow

biohazard/chem-waste bag (or equivalent solid waste drum).

Sealing: Double-bag the waste to prevent vapor release.

Classification: Classify as "Debris contaminated with Organic Acids" for incineration.

Scenario C: Spill Management (Emergency)
Evacuate & Ventilate: If spill is >100 mL outside a hood, evacuate the immediate area.

Absorb: Use Vermiculite or Calcined Clay.

Contraindication: Do NOT use sawdust or paper towels as the primary absorbent; the acid

acts as an oxidizer-promoter in fires.

Neutralize (Surface): After bulk removal, wipe the surface with a dilute Sodium Carbonate

solution.

Disposal: Collect absorbent material as Hazardous Solid Waste.

Part 4: Waste Stream Decision Matrix
The following logic flow ensures you select the correct regulatory waste code and physical

stream.
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Waste: 2-Ethoxyhexanoic Acid

Physical State?

Liquid (Pure or Solution) Solid (Wipes, PPE)

Is it mixed with Halogens?
(e.g., DCM, Chloroform)

Hazardous Solid Waste
(Incineration)

YES: Halogenated Waste Stream
(High Cost Incineration)

Yes

NO: Non-Halogenated Organic Stream
(Fuel Blending/Incineration)

No

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing 2-Ethoxyhexanoic acid waste based on mixtures

and physical state.

Part 5: Regulatory & Compliance Data
When filling out your hazardous waste manifest, use the following classifications. Note: As a

research chemical, specific RCRA codes may not be assigned, so "Characteristic" codes are

used.
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Regulatory Body Classification Code Description

RCRA (USA) D001
Ignitable (if flash point < 60°C

in solution).

RCRA (USA) D002 Corrosive (if pH < 2).

DOT (Transport) UN 3265

Corrosive Liquid, Acidic,

Organic, N.O.S. (2-

Ethoxyhexanoic acid).

Packing Group III
Minor to Moderate Danger

(Standard for organic acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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